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Compound of Interest

Compound Name: Parp7-IN-18

Cat. No.: B15137560 Get Quote

This document provides crucial safety protocols and operational guidance for researchers,

scientists, and drug development professionals handling Parp7-IN-18. Adherence to these

procedures is vital for ensuring personal safety and maintaining the integrity of experimental

work.

Quantitative Data Summary
Below is a summary of the key quantitative data for Parp7-IN-18.

Property Value

Molecular Formula C₂₃H₂₄F₆N₆O₄

Molecular Weight 562.46 g/mol

CAS Number 2819999-00-1

IC₅₀ 0.11 nM[1]

Personal Protective Equipment (PPE)
When handling Parp7-IN-18, appropriate personal protective equipment is mandatory to

prevent exposure.

1. Laboratory Coat: A full-coverage lab coat must be worn to protect against skin contact. 2.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be inspected for
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any signs of damage before use and changed frequently. 3. Eye Protection: Safety goggles or

a face shield must be worn to protect the eyes from potential splashes. 4. Respiratory

Protection: For procedures that may generate aerosols or dust, a properly fitted respirator (e.g.,

N95 or higher) is recommended. Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintain the stability of Parp7-IN-18 and

ensure a safe laboratory environment.

Step-by-Step Handling Procedure:
Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment and reagents readily available.

Weighing: If weighing the solid compound, do so in a chemical fume hood to minimize

inhalation exposure.

Dissolving: When preparing solutions, add the solvent to the solid inhibitor slowly to avoid

splashing.

Aspiration and Dispensing: Use calibrated pipettes with disposable tips for accurate and safe

liquid handling.

Post-Handling: After handling, thoroughly clean the work area and any equipment used.

Wash hands immediately after removing gloves.

Storage:
Solid Form: Store the solid compound in a tightly sealed container in a cool, dry, and dark

place.

Solutions: For stock solutions, it is recommended to store them at -20°C or -80°C in small

aliquots to minimize freeze-thaw cycles. Always refer to the manufacturer's specific storage

recommendations.
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Disposal Plan
All waste materials contaminated with Parp7-IN-18 must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

Solid Waste: Contaminated items such as pipette tips, gloves, and weighing paper should be

collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous waste container. Do not pour chemical waste down the drain.

Container Disposal: Empty containers that held Parp7-IN-18 should be triple-rinsed with an

appropriate solvent, and the rinsate collected as hazardous waste. The rinsed container can

then be disposed of according to institutional guidelines.

Signaling Pathway
The following diagram illustrates the role of PARP7 as a negative regulator of the type I

interferon (IFN) signaling pathway. Inhibition of PARP7 by compounds like Parp7-IN-18 can

relieve this suppression, leading to an enhanced anti-tumor immune response.
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PARP7 Regulation of Type I Interferon Signaling
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Caption: PARP7 negatively regulates the cGAS-STING pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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